Cas no 131420-44-5 (4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, (R*,S*)- (9CI))
131420-44-5 structure
Product Name:4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, (R*,S*)- (9CI)
CAS No:131420-44-5
MF:C18H18N4O2S2
MW:386.491120815277
CID:202131
PubChem ID:3076476
Update Time:2025-04-19
4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, (R*,S*)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- (2R)-3-[2-[(2R)-4-oxo-2-pyridin-3-yl-1,3-thiazolidin-3-yl]ethyl]-2-pyridin-3-yl-1,3-thiazolidin-4-one
- DTXSID90927191
- (R*,S*)-3,3'-(1,2-Ethanediyl)bis(2-(3-pyridinyl)-4-thiazolidinone)
- 131420-44-5
- BRN 4239698
- 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-(3-pyridinyl)-, (R*,S*)-
- 3,3'-(Ethane-1,2-diyl)bis[2-(pyridin-3-yl)-1,3-thiazolidin-4-one]
- (R*,R*)-(+-)-3,3'-(1,2-Ethanediyl)bis(2-(2-pyridinyl)-4-thiazolidinone)
- 131420-43-4
- 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-(2-pyridinyl)-, (R*,R*)-(+-)-
- 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, (R*,S*)- (9CI)
-
- Inchi: 1S/C18H18N4O2S2/c23-15-11-25-17(13-3-1-5-19-9-13)21(15)7-8-22-16(24)12-26-18(22)14-4-2-6-20-10-14/h1-6,9-10,17-18H,7-8,11-12H2/t17-,18-/m1/s1
- InChI Key: GKVUODRVRSGRAM-QZTJIDSGSA-N
- SMILES: S1CC(N([C@H]1C1C=NC=CC=1)CCN1C(CS[C@@H]1C1C=NC=CC=1)=O)=O
Computed Properties
- Exact Mass: 386.087
- Monoisotopic Mass: 386.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 719.4°Cat760mmHg
- Flash Point: 388.9°C
- Refractive Index: 1.663
4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, (R*,S*)- (9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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